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Compound of Interest

Compound Name:
tert-Butyl (5-methylpyrazin-2-

yl)carbamate

Cat. No.: B1343843 Get Quote

CAS Number: 369638-68-6

Introduction
tert-Butyl (5-methylpyrazin-2-yl)carbamate is a heterocyclic organic compound featuring a

pyrazine ring substituted with a methyl group and a tert-butoxycarbonyl (Boc) protected amine.

This molecule serves as a valuable intermediate in organic synthesis, particularly in the

development of more complex molecules for the pharmaceutical and agrochemical industries.

The presence of the Boc protecting group allows for selective chemical transformations at other

positions of the pyrazine ring, making it a versatile building block in medicinal chemistry.

Chemical and Physical Properties
Quantitative data for tert-Butyl (5-methylpyrazin-2-yl)carbamate is primarily based on

computational models available in public databases. Experimental data for properties such as

melting point and boiling point are not readily available in the reviewed literature.
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Property Value Source

Molecular Formula C₁₀H₁₅N₃O₂ PubChem[1]

Molecular Weight 209.24 g/mol PubChem[1]

CAS Number 369638-68-6 PubChem[1]

IUPAC Name
tert-butyl N-(5-methylpyrazin-2-

yl)carbamate
PubChem[1]

Synonyms
N-Boc-2-amino-5-

methylpyrazine
PubChem[1]

XLogP3 1.1 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 209.116426730 Da PubChem[1]

Formal Charge 0 PubChem[1]

Synthesis and Experimental Protocols
A detailed, step-by-step experimental protocol for the synthesis of tert-Butyl (5-
methylpyrazin-2-yl)carbamate is not explicitly available in the public domain. However, a

general synthetic approach can be inferred from standard organic chemistry procedures for the

N-protection of amino-heterocycles.

General Synthesis Workflow
The synthesis would typically involve the reaction of 2-amino-5-methylpyrazine with a Boc-

protection reagent, such as di-tert-butyl dicarbonate (Boc₂O), in the presence of a suitable

base and solvent.
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Caption: Generalized workflow for the synthesis of tert-Butyl (5-methylpyrazin-2-
yl)carbamate.
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Plausible Experimental Protocol
Materials:

2-amino-5-methylpyrazine

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N) or 4-(Dimethylamino)pyridine (DMAP)

Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

To a solution of 2-amino-5-methylpyrazine in anhydrous THF, add triethylamine.

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate in anhydrous THF to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water or a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with ethyl acetate.
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Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the organic phase under reduced pressure to obtain the crude

product.

Purify the crude product by flash column chromatography on silica gel using a gradient of

hexanes and ethyl acetate as the eluent to yield pure tert-butyl (5-methylpyrazin-2-
yl)carbamate.

Applications in Research and Drug Development
While specific biological activities of tert-Butyl (5-methylpyrazin-2-yl)carbamate are not

extensively documented, its structural motif is of significant interest in medicinal chemistry.

Pyrazine derivatives are core components of numerous biologically active compounds. The

primary role of this compound is as an intermediate for the synthesis of more complex

molecules.

Kinase Inhibitors: A related compound, tert-butyl N-[5-(4-methylbenzenesulfonyl)-5H-

pyrrolo[2,3-b]pyrazin-2-yl]carbamate, is utilized in the synthesis of tricyclic heterocycles with

kinase inhibitory activity, which are investigated for treating immunological and oncological

conditions.[2][3] This suggests that tert-Butyl (5-methylpyrazin-2-yl)carbamate could be a

precursor for novel kinase inhibitors.

The general workflow for utilizing this intermediate in drug discovery is depicted below.
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Caption: Logical workflow for the use of tert-Butyl (5-methylpyrazin-2-yl)carbamate in drug
discovery.

Signaling Pathways
There is no direct evidence in the searched literature linking tert-Butyl (5-methylpyrazin-2-
yl)carbamate to a specific signaling pathway. Its utility is as a synthetic intermediate for

creating compounds that may target various pathways. For instance, if used to synthesize a

kinase inhibitor, the final product could potentially target pathways regulated by kinases such

as MAPK/ERK, PI3K/Akt, or JAK/STAT, which are frequently implicated in cancer and
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inflammatory diseases. However, a specific pathway diagram for the title compound is not

applicable.

Conclusion
tert-Butyl (5-methylpyrazin-2-yl)carbamate is a valuable chemical intermediate with potential

applications in the synthesis of novel therapeutic agents, particularly kinase inhibitors. While

detailed experimental and biological data for this specific compound are scarce in the public

domain, its structural features and the known applications of related pyrazine carbamates

underscore its importance for researchers and scientists in drug development. Further research

is needed to fully characterize its physical properties, optimize its synthesis, and explore its

potential in the creation of new bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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